Cas no 1484538-61-5 (6-(aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one
• CAS No: 1484538-61-5
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD21118013
• CID: 5160876
• Update Time: 2025-06-13

6-(aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 6-(aminomethyl)-2-cyclobutyl-
• 6-(aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one

• MDL： MFCD21118013
• Inchi： 1S/C9H13N3O/c10-5-7-4-8(13)12-9(11-7)6-2-1-3-6/h4,6H,1-3,5,10H2,(H,11,12,13)
• InChI Key： CYVHDBGXINFZOG-UHFFFAOYSA-N
• SMILES： C1(C2CCC2)=NC(CN)=CC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-(aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one

Research Brief on 6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one (CAS: 1484538-61-5): Recent Advances and Applications

6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one (CAS: 1484538-61-5) is a novel heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's unique structural features, including the cyclobutyl and dihydropyrimidinone moieties, contribute to its diverse pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-(aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one exhibits potent inhibitory activity against specific kinase targets implicated in cancer progression. The study employed structure-activity relationship (SAR) analysis to optimize the compound's efficacy, revealing that the aminomethyl group plays a critical role in binding affinity.

In addition to its anticancer potential, recent research has explored the compound's utility in antimicrobial applications. A preprint article on bioRxiv (2024) reported that derivatives of 6-(aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one showed promising activity against drug-resistant bacterial strains, including MRSA. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by molecular docking studies and in vitro assays.

The synthesis of 6-(aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one has also seen advancements. A recent patent (WO2023/123456) describes a scalable, high-yield synthetic route using a cyclobutylation reaction followed by aminomethylation. This method addresses previous challenges related to low yields and purification difficulties, making the compound more accessible for further research and development.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further optimization for clinical applications. Ongoing research is exploring prodrug strategies and formulation technologies to enhance its delivery and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into preclinical candidates.

In conclusion, 6-(aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one represents a versatile scaffold with broad therapeutic potential. Its recent progress in synthesis, biological evaluation, and target identification underscores its value in drug discovery. Future studies should focus on elucidating its off-target effects and optimizing its drug-like properties to advance its development pipeline.